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Compound of Interest

Compound Name: 1-Ethoxycyclohexene

Cat. No.: B074910

An In-depth Technical Guide to 1-
Ethoxycyclohexene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-Ethoxycyclohexene, a versatile intermediate in organic synthesis. The
information is curated for researchers, scientists, and professionals in drug development,
offering detailed data, experimental protocols, and visual representations of key processes.

Chemical and Physical Properties

1-Ethoxycyclohexene, with the CAS number 1122-84-5, is a cyclic enol ether. Its fundamental
properties are summarized in the tables below, providing a ready reference for laboratory and
research applications.[1][2][3][4]

Table 1: General and Chemical Properties
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Property

Value

Chemical Name

1-Ethoxycyclohexene

1-Cyclohexen-1-yl ethyl ether, Ethyl 1-

Synonyms

cyclohexenyl ether
CAS Number 1122-84-5
Molecular Formula CsH140

Molecular Weight 126.20 g/mol [2]

SMILES CCOC1=CCcCCC1]3]

inChi InChl=1S/C8H140/c1-2-9-8-6-4-3-5-7-8/h6H,2-
n

5,7H2,1H3[3]

Table 2: Physical Properties

Property Value

Appearance Liquid

Boiling Point 187 °C at 760 mmHg
Density 0.89 g/cm?3
Refractive Index 1.455

Flash Point 58.5°C

XLogP3-AA 2.3[2]

Topological Polar Surface Area 9.2 A7[2]

Synthesis of 1-Ethoxycyclohexene: Experimental

Protocol

The synthesis of 1-Ethoxycyclohexene is most commonly achieved through the acid-

catalyzed reaction of cyclohexanone with an orthoformate, such as triethyl orthoformate. This

method provides a reliable route to the desired enol ether.
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Reaction: Cyclohexanone + Triethyl orthoformate — 1-Ethoxycyclohexene + Ethanol + Ethyl
formate

Experimental Procedure:

» Reagents and Equipment:

[¢]

Cyclohexanone

o Triethyl orthoformate

o Concentrated Sulfuric Acid (catalyst)

o Ethanol (for reaction and purification)

o Sodium carbonate (for neutralization)

o Anhydrous magnesium sulfate (for drying)

o Round-bottom flask

o Reflux condenser

o Separatory funnel

[¢]

Distillation apparatus

e Protocol:

o

To a solution of cyclohexanone in absolute ethanol, add triethyl orthoformate.

[¢]

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

[e]

The reaction mixture is then heated under reflux for several hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography
(GC).

[¢]

After the reaction is complete, cool the mixture to room temperature.
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o Neutralize the acidic catalyst by adding a saturated solution of sodium carbonate until the
effervescence ceases.

o The crude product is then extracted with a suitable organic solvent, such as diethyl ether.
o The organic layer is washed with brine and dried over anhydrous magnesium sulfate.
o The solvent is removed under reduced pressure using a rotary evaporator.

o The resulting residue, crude 1-Ethoxycyclohexene, is purified by fractional distillation
under reduced pressure to yield the pure product.

Logical Workflow for Synthesis:
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Workflow for the Synthesis of 1-Ethoxycyclohexene

Mixing Reactants
(Cyclohexanone, Triethyl Orthoformate, Ethanol)

tep 1

Acid Catalysis
(Addition of conc. H2S04)

tep 2

Reflux

tep 3

Neutralization
(Addition of Na2COs solution)

tep 4

Extraction
(with Diethyl Ether)

tep 5

Washing and Drying
(Brine wash, drying over MgSOa)

tep 6

Solvent Removal
(Rotary Evaporation)

Purification
(Fractional Distillation)

Pure 1-Ethoxycyclohexene

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the synthesis of 1-Ethoxycyclohexene.
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Spectral Data

The structural elucidation of 1-Ethoxycyclohexene is confirmed by various spectroscopic
techniques.

Table 3: Spectroscopic Data

Technique Data

13C NMR Spectral data is available on PubChem.[2]

Vapor phase IR spectrum is available on

IR Spectroscopy PubChem.[2]

M Spect . Predicted collision cross-section data for various
ass Spectrometry ) )
adducts are available on PubChemLite.[5]

Safety and Handling

1-Ethoxycyclohexene is a flammable liquid and vapor.[2] Appropriate safety precautions
should be taken when handling this compound.

o GHS Classification: Flammable liquids, Category 3.[2]
o Precautionary Statements:

Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.

[e]

o Keep container tightly closed.

o Ground/bond container and receiving equipment.

o Use explosion-proof electrical/ventilating/lighting equipment.
o Use only non-sparking tools.

o Take precautionary measures against static discharge.

o Wear protective gloves/protective clothing/eye protection/face protection.
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o IF ON SKIN (or hair): Remove/Take off immediately all contaminated clothing. Rinse skin
with water/shower.

o In case of fire: Use appropriate media for extinction.
o Store in a well-ventilated place. Keep cool.
o Dispose of contents/container to an approved waste disposal plant.

Logical Diagram for Safety Precautions:

Key Safety Precautions for 1-Ethoxycyclohexene

Flammable Liquid

Keep away from ignition sources

Store in a cool, well-ventilated area

Handling Personal Protective Equipment (PPE)

Use non-sparking tools Wear protective gloves and clothing

Ground equipment Wear eye and face protection

N\,

Emergency Procedures

In case of fire, use appropriate extinguishing media

In case of skin contact, rinse with water

Click to download full resolution via product page

Caption: A diagram summarizing the essential safety measures for handling 1-
Ethoxycyclohexene.

This guide provides a foundational understanding of 1-Ethoxycyclohexene for professionals in
the chemical and pharmaceutical sciences. For more detailed information, direct consultation of
the cited resources is recommended.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b074910?utm_src=pdf-body-img
https://www.benchchem.com/product/b074910?utm_src=pdf-body
https://www.benchchem.com/product/b074910?utm_src=pdf-body
https://www.benchchem.com/product/b074910?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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